(1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol

• CAS No.: 922165-48-8
• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: [1-[(1-methoxynaphthalen-2-yl)methyl]cyclopentyl]methanol
• InChI: InChI=1S/C18H22O2/c1-20-17-15(12-18(13-19)10-4-5-11-18)9-8-14-6-2-3-7-16(14)17/h2-3,6-9,19H,4-5,10-13H2,1H3
• InChI Key: APXJEQBLRHDZAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC2=CC=CC=C21)CC3(CCCC3)CO

Description

(1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol is a chemical compound with the molecular formula C18H22O2 and a molecular weight of 270.37 g/mol . This compound is characterized by a cyclopentylmethanol group attached to a methoxynaphthalene moiety, making it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol typically involves the reaction of 1-methoxynaphthalene with cyclopentylmethanol under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group to a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and specific solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

(1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules.

Biology: The compound can be studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol involves its interaction with specific molecular targets and pathways. The methoxynaphthalene moiety may play a crucial role in its binding affinity and activity. Detailed studies are required to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Similar Compounds

• (1-Methoxynaphthalene-2-yl)methyl alcohol
• Cyclopentylmethanol
• Methoxynaphthalene derivatives

Uniqueness

(1-((1-Methoxynaphthalen-2-yl)methyl)cyclopentyl)methanol is unique due to its specific structure, which combines a cyclopentylmethanol group with a methoxynaphthalene moiety. This unique structure may confer distinct chemical and biological properties compared to other similar compounds .